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An In-Depth Technical Guide to Quinacridone (CAS 1047-16-1)

Introduction
Quinacridone, identified by the CAS number 1047-16-1, is a high-performance synthetic

organic compound belonging to the quinonoid class of pigments.[1] Also known as Pigment

Violet 19, it is renowned for its vibrant red-to-violet hues, exceptional stability, and durability.[1]

[2] Initially developed for industrial applications requiring robust colorants, such as automotive

paints and printing inks, its unique physicochemical properties have opened avenues for its use

in advanced research fields, including organic electronics and biomedical applications.[1][3][4]

This guide provides a comprehensive technical overview of Quinacridone's properties,

synthesis, applications, and safety profile, tailored for researchers, scientists, and professionals

in drug development.

Core Chemical and Physical Properties
Quinacridone's performance is rooted in its stable, fused-ring molecular structure.[1] It exists

in several polymorphic crystal forms, primarily the beta (β) and gamma (γ) forms, which exhibit

different colors (violet and red, respectively) and are used commercially.[5][6]

Table 1: Identification and Nomenclature
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Identifier Value

CAS Number 1047-16-1[1][7][8][9][10][11]

IUPAC Name
5,12-Dihydroquinolino[2,3-b]acridine-7,14-

dione[3][12]

Molecular Formula C₂₀H₁₂N₂O₂[1][7][9][13]

Molecular Weight 312.32 g/mol [7][13][14]

Colour Index (C.I.) No. 73900[9][10][11][15][16] or 46500[6][17]

EC Number 213-879-2[3][11][15][18]

Synonyms
Pigment Violet 19, Cinquasia Red, Monastral

Violet, PV Fast Red[1][2][19]

Table 2: Physicochemical Properties
Property Value

Appearance Red to dark violet powder/crystal[12][20][21]

Melting Point
390 °C[7][8][12] (may range from 310 to >440

°C[15])

Boiling Point 568.5 °C at 760 mmHg[8]

Density 1.37 - 1.8 g/cm³[3][8][9][14]

Solubility

Insoluble in water and most organic solvents.[3]

[12][18][19][20] Soluble in concentrated sulfuric

acid.[12][22]

Vapor Pressure Negligible[21]

Flash Point 221.3 °C[8][12]

LogP 3.676[8]

Topological Polar Surface Area 58.2 Å²[12]

Table 3: Performance and Fastness Properties
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Property Rating/Value

Light Fastness 7-8 (Excellent)[9][14][15][23]

Heat Resistance 250 - 290 °C[9][14][15][23]

Water Resistance 5 (Excellent)[14][23]

Oil Resistance 5 (Excellent)[23]

Acid Resistance 5 (Excellent)[9][23]

Alkali Resistance 4-5 (Very Good to Excellent)[9][23]

Migration Resistance 4-5 (Very Good to Excellent)[15]

Oil Absorption 35-60 ml/100g[9][14][15][16][23]

Synthesis and Manufacturing
The commercial synthesis of quinacridone is a multi-step process that typically involves the

cyclization of 2,5-di(arylamino)terephthalic acids or their esters.[2] One common pathway starts

from succinosuccinate esters and aniline.[3]

Experimental Protocol: General Synthesis of
Quinacridone
A prevalent industrial method for synthesizing quinacridone and its derivatives involves

several key stages, starting from 2,5-dianilino-3,6-dihydroterephthalic acid or its dialkyl esters.

[13][24]

Condensation: Aniline or a substituted aniline is condensed with a succinosuccinate ester to

form a 2,5-dianilino-3,6-dihydroterephthalic acid dialkyl ester.[13][24]

Oxidation & Ring Closure (Two Routes):

Route A: The intermediate from step 1 is first subjected to a ring-closure reaction, typically

using a dehydrating agent like polyphosphoric acid (PPA) at elevated temperatures (e.g.,

125 °C), to form 6,13-dihydroquinacridone.[24][25] This is followed by an oxidation step
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(dehydrogenation), often in an alkaline solvent with an oxidizing agent like sodium m-

nitrobenzene sulfonate, to yield the final quinacridone pigment.[22][24]

Route B: The intermediate from step 1 is first oxidized to yield a 2,5-dianilinoterephthalate,

which is then subjected to ring-closure under the action of PPA to form the final

quinacridone product.[24]

Pigmentation Treatment: The crude quinacridone synthesized is often not in the desired

crystal form for pigmentary use. It must undergo a "pigmentation" or "finishing" step, which

involves processes like solvent treatment or milling, to achieve the required particle size,

crystal modification (e.g., β or γ form), and application properties.[24]

For the specific synthesis of the β-crystal form, the oxidation of 6,13-dihydroquinacridone is

carefully controlled. A described method involves adding the dihydroquinacridone filter cake to

a mixture of industrial ethanol, water, and solid alkali, followed by refluxing with sodium m-

nitrobenzene sulfonate for several hours.[22]
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Diagram 1: General synthesis workflow for Quinacridone.
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Applications
Quinacridone's applications span from traditional industrial uses to cutting-edge technology

and research, driven by its unique combination of properties.

Industrial Pigment Applications
Quinacridone is considered a high-performance pigment due to its exceptional weather and

color fastness.[3][26]

Paints and Coatings: It is extensively used in automotive and industrial coatings that require

high durability and vibrant color.[1][2][3]

Inks: Its stability and intense color make it a primary magenta pigment in printing inks,

including for inkjet printers.[1][2][3][23]

Plastics: It is used for coloring various plastics (PVC, LDPE, HDPE, PP) where heat stability

and non-migration are critical.[1][2][15][16][23]

Advanced Research and Drug Development
Applications
The semiconducting and fluorescent properties of quinacridone have attracted significant

interest from the research community.[1][3]

Organic Electronics: Due to high carrier mobility and stability, quinacridone and its

derivatives are used in organic light-emitting diodes (OLEDs), organic solar cells (OSCs),

and organic field-effect transistors (OFETs).[1][3][4][12]

Biomedical Research: Derivatives are being investigated for roles in drug delivery systems

and as fluorescent imaging agents in medical diagnostics, leveraging their biocompatibility

and distinct light absorption characteristics.[4]
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Diagram 2: Logical relationship between Quinacridone's properties and its applications.

Toxicological and Safety Profile
Quinacridone generally exhibits a low toxicity profile, which is a key advantage in its various

applications.[1] However, as a fine powder, it requires appropriate handling to prevent dust

inhalation.

Table 4: Toxicological Data Summary
Test Result Species

Acute Oral Toxicity (LD50)
>5000 mg/kg[18] or >20

mL/kg[8]
Rat

Acute Dermal Toxicity (LD) >2 mL/kg[8] Rabbit

Skin Irritation

Non-irritant[18] (May cause

irritation in sensitive

individuals[21])

Rabbit

Eye Irritation Dust may cause irritation[21] -

Mutagenicity (Ames Test) Non-mutagenic[19] -

Handling and Safety:

General Handling: Good industrial hygiene should be practiced, preventing dust creation

through exhaust ventilation.[18]
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Personal Protective Equipment (PPE): An approved respirator should be worn when dust is

present.[21]

Stability: The compound is stable under normal temperatures and pressures.[21] It is

incompatible with strong oxidizing and reducing agents.[21]

Decomposition: Hazardous decomposition can produce oxides of nitrogen and carbon.[18]

Environmental Fate: Due to its insolubility in water, it is unlikely to be harmful to aquatic

organisms.[18] It is expected to collect in soils and sediments and is not expected to

bioconcentrate.[22]

Biological Interactions and Potential in Drug
Development
While primarily an industrial pigment, some biological interactions have been noted, suggesting

potential for specialized biomedical applications.

Protein Binding: Protein data indicates that quinacridone binds well to cytochrome c

oxidase subunit III (COX-III), an integral membrane protein of the mitochondrial respiratory

chain.[1][7] However, the functional implications of this binding and any associated signaling

pathways are not detailed in the available literature.

Signaling Pathway Involvement: Current research has not extensively documented the direct

involvement of quinacridone in modulating specific intracellular signaling pathways in the

manner of a targeted drug. Its emerging role in the biomedical field is more closely linked to

its physical properties.

Drug Delivery and Imaging: The exploration of quinacridone derivatives in drug delivery and

as imaging agents is based on their chemical stability, biocompatibility, and strong

fluorescence.[4] In these applications, the molecule often serves as a stable, detectable

carrier or tag rather than a pharmacologically active agent that modulates a specific

biological pathway. For instance, its fluorescence can be used to track the delivery of a

therapeutic agent to its target site.
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In summary, the current value of quinacridone for drug development professionals lies less in

its potential as a direct modulator of signaling pathways and more in its utility as a functional

component in advanced delivery and diagnostic systems. Further research is needed to

elucidate any specific biological activities resulting from its protein-binding capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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